Cas no 30587-19-0 (Benzoic acid, dimethyl-)
Benzoic acid, dimethyl- structure
Product Name:Benzoic acid, dimethyl-
CAS No:30587-19-0
MF:C27H30O6
MW:450.523508548737
CID:307415
PubChem ID:35398
Update Time:2025-04-19
Benzoic acid, dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, dimethyl-
- 2,3-dimethylbenzoic acid;2,4-dimethylbenzoic acid;3,5-dimethylbenzoic acid
- 30587-19-0
-
- Inchi: 1S/3C9H10O2/c1-6-3-7(2)5-8(4-6)9(10)11;1-6-3-4-8(9(10)11)7(2)5-6;1-6-4-3-5-8(7(6)2)9(10)11/h3*3-5H,1-2H3,(H,10,11)
- InChI Key: FYZOKKSPGVZPIN-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(C)=C1C)=O.OC(C1C=CC(C)=CC=1C)=O.OC(C1C=C(C)C=C(C)C=1)=O
Computed Properties
- Exact Mass: 450.204239
- Monoisotopic Mass: 450.204239
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 3
- Complexity: 451
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112
Experimental Properties
- Boiling Point: 277.9°Cat760mmHg
- Flash Point: 128.2°C
Benzoic acid, dimethyl- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
30587-19-0 (Benzoic acid, dimethyl-) Related Products
- 528-44-9(Trimellic Acid)
- 528-90-5(2,4,5-Trimethylbenzoic acid)
- 118-90-1(O-Toluic acid)
- 119-67-5(2-Carboxybenzaldehyde)
- 89-05-4(Pyromellitic acid)
- 480-63-7(2,4,6-Trimethylbenzoic acid)
- 569-51-7(1,2,3-Benzenetricarboxylic acid)
- 88-99-3(Phthalic acid)
- 610-72-0(2,5-Dimethylbenzoic acid)
- 603-79-2(2,3-Dimethylbenzoic Acid)
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